Cas no 23377-40-4 (3-(Hexadecyloxy)propan-1-ol)

• Product Name: 3-(Hexadecyloxy)propan-1-ol
• CAS No: 23377-40-4
• MF: C₁₉H₄₀O₂
• MW: 300.519706726074
• MDL: MFCD00171483
• CID: 841029
• PubChem ID: 165753
• Update Time: 2025-10-12

3-(Hexadecyloxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(Hexadecyloxy)propan-1-ol
• 1-O-HEXADECYL-1,3-PROPANDIOL
• 1-O-HEXADECYL-PROPANEDIOL-(1,3)
• 3-(hexadecyloxy)-1-Propanol
• 1-O-Hexadecyl-3-O-(4-methoxyphenyl)-sn-glycerol
• 1-O-hexadecyl-3-O-(p-methoxyphenyl)-sn-glycerol
• 1-O-hexadecylpropanediol-1,3
• 2-Propanol, 1-(hexadecyloxy)-3-(4-methoxyphenoxy)-, (2R)-
• 3-hexadecyloxy-1-propanol
• 3-hexadecyloxy-propan-1-ol ether
• 3-hexadecyloxypropyl alcohol
• CTK0B0605
• hexadecyloxypropyl alcohol
• SureCN7171686
• 1-Propanol, 3-(hexadecyloxy)-
• 3-hexadecoxypropan-1-ol
• AK131059
• Polyoxypropylene cetyl ether
• Polyoxypropylene hexadecyl ether
• Polyoxypropylene (10) cetyl ether
• Polypropylene glycol (50) cetyl ether
• (hexadecyloxy)-3-propanol
• 00C2W8NVII
• 1-Propanol, 3-(he
• CS-D0604
• H-1870
• PPG-10 Cetyl ether
• SCHEMBL97429
• s11365
• NS00014001
• 23377-40-4
• DS-6838
• 9035-85-2
• DA-24904
• MFCD00171483
• DTXSID30864172
• C19H40O2
• SY029463
• AKOS016014536
• 1-[(3-Hydroxypropyl)oxy]hexadecane

• MDL： MFCD00171483
• Inchi： 1S/C19H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-21-19-16-17-20/h20H,2-19H2,1H3
• InChI Key： YDCSFYSJEYSCBP-UHFFFAOYSA-N
• SMILES： O(CCCO)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 300.303
• Monoisotopic Mass: 300.302830514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 18
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 7.5

Experimental Properties

• PSA: 29.46

3-(Hexadecyloxy)propan-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 3-(Hexadecyloxy)propan-1-ol

Professional Introduction to 3-(Hexadecyloxy)propan-1-ol (CAS No. 23377-40-4)

3-(Hexadecyloxy)propan-1-ol, chemically designated as an organic compound with the molecular formula C₁₈H₃₈O₂, is a long-chain alcohol derivative that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its unique CAS number 23377-40-4, is characterized by a hydroxyl group (-OH) attached to a propyl chain, which is further substituted with a hexadecyl (hexadecyl) moiety. Such structural features make it a versatile intermediate in the synthesis of various specialty chemicals and pharmaceutical agents.

The molecular structure of 3-(Hexadecyloxy)propan-1-ol consists of a primary alcohol functional group at the terminal carbon of the propyl chain, which is linked to a long alkyl chain derived from hexadecane. This configuration imparts unique solubility and reactivity properties, making it particularly useful in applications requiring compatibility with both polar and nonpolar environments. The compound’s high molecular weight and hydrophobic nature contribute to its stability in organic solvents, facilitating its use in complex synthetic pathways.

In recent years, research into 3-(Hexadecyloxy)propan-1-ol has been driven by its potential applications in the development of novel drug delivery systems and bioactive molecules. The long alkyl chain serves as an excellent anchor for designing lipophilic drugs that require enhanced solubility or targeted delivery mechanisms. For instance, studies have explored its utility in creating micellar nanoparticles, which can encapsulate hydrophobic therapeutic agents for improved bioavailability and controlled release profiles.

One of the most compelling areas of investigation involves the incorporation of 3-(Hexadecyloxy)propan-1-ol into lipid-based drug formulations. These formulations are particularly relevant in the treatment of diseases that require sustained or localized drug action, such as antiviral and anticancer therapies. The compound’s ability to form stable emulsions and interact with biological membranes has opened new avenues for targeted drug delivery systems that can bypass metabolic barriers and enhance therapeutic efficacy.

The pharmaceutical industry has also shown interest in 3-(Hexadecyloxy)propan-1-ol as a precursor for synthesizing more complex pharmacophores. Its reactivity allows for further functionalization through esterification, etherification, or oxidation processes, enabling the creation of derivatives with tailored biological activities. For example, researchers have modified this compound to develop novel anti-inflammatory agents by introducing additional functional groups that enhance binding affinity to specific biological targets.

From a chemical synthesis perspective, CAS no 23377-40-4 represents an interesting building block due to its structural versatility. The combination of a primary alcohol and a long alkyl chain provides multiple reaction sites for chemical modifications. This has led to innovative synthetic strategies involving cross-coupling reactions, polymerization processes, and catalytic hydrogenation techniques. Such methodologies are crucial for producing high-value chemicals used in cosmetics, surfactants, and industrial applications beyond pharmaceuticals.

The industrial significance of 3-(Hexadecyloxy)propan-1-ol extends to its role as an emulsifying agent and stabilizer in various formulations. Its amphiphilic nature allows it to form micelles or vesicles when mixed with water and oil-based components, making it valuable in personal care products such as shampoos, lotions, and creams. Additionally, its compatibility with organic solvents enhances its utility in solvent-based coatings and adhesives where controlled viscosity and film-forming properties are desired.

Recent advancements in green chemistry have also highlighted the potential benefits of using hexadecyloxy propan-1-ol as an eco-friendly solvent or intermediate. Its biodegradability profile compared to traditional synthetic alternatives makes it an attractive choice for sustainable manufacturing processes. Researchers are exploring ways to integrate this compound into greener synthetic routes while maintaining or improving yield efficiency—a critical consideration in modern chemical production.

The safety profile of CAS no 23377-40-4 is another important aspect that has been thoroughly evaluated through toxicological studies. Preliminary findings suggest that the compound exhibits low acute toxicity when handled under appropriate conditions. However, as with any chemical substance used at scale or intended for industrial applications such as pharmaceuticals or cosmetics; proper handling protocols must be followed—including adequate ventilation; personal protective equipment (PPE); storage away from incompatible materials; etc.

In conclusion,3-(Hexadecyloxy)propan-1-ol (CAS no 23377-40-4) stands out as a multifunctional compound with broad applicability across multiple industries—particularly pharmaceuticals; agrochemicals; specialty chemicals; etc.. Its unique structural attributes enable innovative approaches toward drug development; material science; environmental sustainability—while maintaining high standards regarding safety & regulatory compliance.. Continued exploration into this molecule promises further discoveries which could revolutionize how we approach both medical treatments & industrial solutions..